Cas no 1804677-43-7 (3-Methyl-2-nitro-5-(trifluoromethoxy)pyridine-6-methanol)

• Product Name: 3-Methyl-2-nitro-5-(trifluoromethoxy)pyridine-6-methanol
• CAS No: 1804677-43-7
• MF: C₈H₇F₃N₂O₄
• MW: 252.147392511368
• CID: 4841205
• Update Time: 2025-08-03

3-Methyl-2-nitro-5-(trifluoromethoxy)pyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-2-nitro-5-(trifluoromethoxy)pyridine-6-methanol

• Inchi： 1S/C8H7F3N2O4/c1-4-2-6(17-8(9,10)11)5(3-14)12-7(4)13(15)16/h2,14H,3H2,1H3
• InChI Key： FGUCHQLMTOFDMP-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(C)=C([N+](=O)[O-])N=C1CO)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 281
• XLogP3: 1.7
• Topological Polar Surface Area: 88.2

Additional information on 3-Methyl-2-nitro-5-(trifluoromethoxy)pyridine-6-methanol

Comprehensive Guide to 3-Methyl-2-nitro-5-(trifluoromethoxy)pyridine-6-methanol (CAS No. 1804677-43-7)

3-Methyl-2-nitro-5-(trifluoromethoxy)pyridine-6-methanol (CAS No. 1804677-43-7) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including a nitro group, trifluoromethoxy moiety, and a methanol substituent, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for nitro-substituted pyridine compounds due to their versatile reactivity and potential in drug discovery.

The molecular structure of 3-Methyl-2-nitro-5-(trifluoromethoxy)pyridine-6-methanol contributes to its distinct chemical properties. The presence of the trifluoromethoxy group enhances its lipophilicity, which is crucial for improving bioavailability in pharmaceutical applications. Meanwhile, the nitro group offers opportunities for further functionalization, making this compound a key building block in the synthesis of more complex molecules. Recent trends in AI-driven drug discovery have increased interest in such heterocyclic compounds, as they are often explored for their bioactivity.

In the pharmaceutical industry, 3-Methyl-2-nitro-5-(trifluoromethoxy)pyridine-6-methanol is investigated for its potential as a precursor in the development of novel therapeutics. Its structural features align with current research on small-molecule inhibitors targeting enzymes and receptors. Additionally, the agrochemical sector explores its utility in designing crop protection agents, leveraging the nitro-aromatic framework for pesticidal activity. These applications make it a compound of interest in high-throughput screening and medicinal chemistry.

The synthesis of 3-Methyl-2-nitro-5-(trifluoromethoxy)pyridine-6-methanol typically involves multi-step reactions, including nitration, etherification, and hydroxymethylation. Optimizing these processes is a common topic in organic chemistry forums and patent literature. Researchers often seek information on scalable synthetic routes and purification techniques for this compound, reflecting its growing importance in industrial applications.

From a market perspective, the demand for functionalized pyridines like 3-Methyl-2-nitro-5-(trifluoromethoxy)pyridine-6-methanol is driven by advancements in precision agriculture and targeted drug delivery. Companies specializing in custom synthesis and contract research frequently list this compound in their catalogs, catering to the needs of academic and commercial labs. Its role in green chemistry initiatives is also noteworthy, as researchers aim to develop eco-friendly synthetic protocols for such intermediates.

Analytical characterization of 3-Methyl-2-nitro-5-(trifluoromethoxy)pyridine-6-methanol involves techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure the compound’s purity and identity, which are critical for regulatory compliance in pharmaceutical development. Discussions on analytical method validation for such compounds are prevalent in scientific communities, highlighting the need for robust quality control measures.

In summary, 3-Methyl-2-nitro-5-(trifluoromethoxy)pyridine-6-methanol (CAS No. 1804677-43-7) is a multifaceted compound with broad relevance in life sciences and material chemistry. Its structural complexity and functional diversity make it a subject of ongoing research, particularly in the context of AI-augmented molecular design and sustainable chemistry. For researchers and industry stakeholders, understanding its properties and applications is essential for leveraging its full potential.